N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(4-methoxybenzyl)-2-nitrobenzamide

• IUPAC Name: N-(1,1-dioxothiolan-3-yl)-N-[(4-methoxyphenyl)methyl]-2-nitrobenzamide
• InChI: InChI=1S/C19H20N2O6S/c1-27-16-8-6-14(7-9-16)12-20(15-10-11-28(25,26)13-15)19(22)17-4-2-3-5-18(17)21(23)24/h2-9,15H,10-13H2,1H3
• InChI Key: LKFBJNPBDKLAFS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CN(C2CCS(=O)(=O)C2)C(=O)C3=CC=CC=C3[N+](=O)[O-]
• Molecular Formula: C19H20N2O6S
• Molecular Weight: 404.4 g/mol

Description

N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(4-methoxybenzyl)-2-nitrobenzamide, also known as MNTX, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medical research. MNTX is a selective antagonist of the mu-opioid receptor, which makes it a promising candidate for the development of new pain medications.

Scientific Research Applications

Reductive Chemistry in Bioreductive Drugs

5-[N,N-Bis(2-chloroethyl)amino]-2,4-dinitrobenzamide, a structurally similar compound, is a bioreductive drug exhibiting selective toxicity for hypoxic cells through oxygen-inhibited enzymatic reduction. The study delves into the reductive chemistry of this compound, which may pave the way for investigating the toxic products generated from such compounds by hypoxic tumor cells and specific enzymes (Palmer et al., 1995).

Photochemistry and Photoreactivity

Nitrobenzyl groups covalently bonded to N-(4-hydroxy-3-methoxybenzyl)acetamide show photoreactivity, decomposing under specific light conditions. This study explores the rate of decomposition and the influence of different substituents, enhancing our understanding of photoreactive compounds and their potential applications in drug delivery and photochemistry (Katritzky et al., 2003).

Neuroprotective Potential

Compounds structurally akin to oxyresveratrol, including benzamide and imine analogs, have been synthesized and evaluated for their cytoprotective effects against oxidative stress in neuronal cells. This research provides insights into the neuroprotective potential of these compounds and their regulatory effects on specific cellular pathways (Hur et al., 2013).

Catalytic and Chemical Reactions

Rhodium-catalyzed annulations between N-methoxybenzamides and sulfoxonium ylides, facilitated through C-H activation, represent another fascinating application. This study presents a chemodivergent approach, contributing to the field of catalysis and synthetic chemistry (Xu et al., 2018).